Cas no 2228826-70-6 (4-amino-4-(2,4-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(2,4-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol
• CAS No: 2228826-70-6
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6062991
• PubChem ID: 165945936
• Update Time: 2025-05-25

4-amino-4-(2,4-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2,4-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol
• EN300-1791113
• 2228826-70-6

• Inchi： 1S/C12H20N2O/c1-8-7-14-9(2)11(8)12(13)5-3-10(15)4-6-12/h7,10,14-15H,3-6,13H2,1-2H3
• InChI Key： JSMDDCZWZMUBBD-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C(C)=CNC=2C)(CC1)N

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62Ų

Additional information on 4-amino-4-(2,4-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol

Professional Introduction to 4-amino-4-(2,4-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol (CAS No. 2228826-70-6)

4-amino-4-(2,4-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol, identified by its CAS number 2228826-70-6, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of both amino and pyrrolidine moieties in its structure suggests a high degree of versatility, making it a valuable candidate for further investigation.

The< strong>cyclohexane backbone of this compound provides a stable scaffold that can be modified to enhance binding affinity and selectivity in pharmacological applications. The< strong>2,4-dimethyl-1H-pyrrol-3-yl substituent introduces unique electronic and steric properties, which can be exploited to fine-tune the compound's interactions with biological targets. These structural features make< strong>4-amino-4-(2,4-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The< strong>amino group in this compound is particularly noteworthy, as it can serve as a site for post-translational modifications or as an anchor for further derivatization. This flexibility allows researchers to design analogs with tailored properties, enhancing their potential as pharmacological tools.

The< strong>pyrrolidine ring, a common motif in bioactive molecules, contributes to the compound's overall pharmacological profile. Pyrrolidine derivatives have been extensively studied for their role in modulating neurotransmitter systems and enzyme activities. The specific substitution pattern in< strong>2,4-dimethyl-1H-pyrrol-3-yl may influence the compound's ability to interact with these targets, offering opportunities for developing drugs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These tools have been instrumental in identifying key interactions between< strong>4-amino-4-(2,4-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol and potential biological targets. For instance, studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration.

The synthesis of< strong>4-amino-4-(2,4-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol presents both challenges and opportunities. The complex nature of its structure requires careful planning and optimization of synthetic routes. However, the availability of advanced synthetic methodologies has made it feasible to produce this compound in sufficient quantities for preclinical studies. Techniques such as asymmetric synthesis and catalytic transformations have been employed to achieve high yields and enantiopurity.

In vitro studies have begun to uncover the potential biological activities of< strong>4-amino-4-(2,4-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors. These preliminary results are encouraging and warrant further investigation into its therapeutic potential. Additionally, the compound's stability under various conditions has been assessed, ensuring its suitability for further development.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and optimized. By leveraging these technologies, researchers can rapidly screen large libraries of compounds for potential activity against disease-causing targets. 4-amino-4-(2,4-dimethyl-1H-pyrrol- 3 -yl)cyclohexan -1 -ol is one such compound that has been identified through these high-throughput screening methods as a promising lead for further development.

The future prospects for< strong>4-amino- 4-(2,4-dimethyl -1H-pyrro l -3 -yl)cyclohex an -1 -ol are bright, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications. As our understanding of biological pathways continues to grow, compounds like< strong > 2228826- 70 -6 will play a crucial role in addressing unmet medical needs.